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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-sec-Butylaniline, a substituted aniline derivative, serves as a crucial building block in
various chemical syntheses. Its structural properties make it a valuable intermediate in the
development of pharmaceuticals, agrochemicals, and materials science. This technical guide
provides a comprehensive overview of 4-sec-butylaniline, including its chemical identity,
physicochemical properties, synthesis protocols, and analytical methodologies. Furthermore, it
delves into its application as a precursor for pharmacologically active compounds, specifically
targeting the TRPA1 ion channel.

Chemical Identity and Properties
IUPAC Name: 4-butan-2-ylaniline[1]
CAS Number: 30273-11-1[1]

Synonyms: p-sec-Butylaniline, 4-Amino-sec-butylbenzene, Benzenamine, 4-(1-methylpropyl)-

[1]

The fundamental properties of 4-sec-butylaniline are summarized in the tables below,
providing a ready reference for experimental design and safety considerations.

Physicochemical Data
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Property Value Source
Molecular Formula C1oH1sN [1]

Molecular Weight 149.23 g/mol [1]

Melting Point 1.08 °C (estimate) ChemicalBook
Boiling Point 244-245 °C (at 727 mmHg) ChemicalBook
Density 0.977 g/mL (at 25 °C) ChemicalBook
Refractive Index n20/D 1.537 ChemicalBook

Spectral Data

Technique Key Data Points Source

Major fragments at m/z 149,

Mass Spectrometry PubChem
120, 121
Available through the NIST

Infrared (IR) Spectroscopy [1]
WebBook

Experimental Protocols
Synthesis of 4-sec-Butylaniline via C-C Amination

A general method for the synthesis of 4-sec-butylaniline involves the C-C amination of
secondary alcohols. The following protocol is adapted from a general procedure and should be
optimized for specific laboratory conditions.

Materials:

Secondary alcohol (e.g., 1-(4-hydroxyphenyl)butan-2-one)

Sodium azide (NaNs)

Trifluoroacetic acid (TFA)

n-Hexane
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2 M Sodium hydroxide (NaOH) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography
Procedure:

e In a 20 mL vial equipped with a magnetic stirring bar, charge the secondary alcohol (0.3
mmol, 1 equivalent), sodium azide (0.75 mmol, 2.5 equivalents), and n-hexane (1.0 mL).

o Carefully add trifluoroacetic acid (5.4 mmol, 18 equivalents) to the mixture.

e Seal the vial and stir the reaction mixture under air at 40 °C for 4 hours.

» Upon completion, quench the reaction by carefully adding 5 mL of 2 M NaOH solution.
o Extract the product with ethyl acetate (3 x 5 mL).

o Combine the organic phases, wash with brine, and dry over anhydrous Na2SOa.

o Concentrate the solution under reduced pressure.

 Purify the crude product by flash chromatography on a silica gel column to yield 4-sec-
butylaniline.[2]

Analytical Workflow: Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is a robust method for determining the
purity of 4-sec-butylaniline.

Instrumentation and Materials:

e HPLC system with a UV detector
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Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 pm particle size)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for pH adjustment)

4-sec-butylaniline sample
Procedure:

o Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of
acetonitrile and water (e.g., 70:30 v/v). If necessary, add 0.1% formic acid to improve peak
shape. Degas the mobile phase before use.

o Sample Preparation: Accurately weigh and dissolve the 4-sec-butylaniline sample in the
mobile phase to a concentration of approximately 1 mg/mL.

e Chromatographic Conditions:

Flow rate: 1.0 mL/min

[¢]

[¢]

Injection volume: 10 pL

[e]

Column temperature: 30 °C

o

UV detection wavelength: 254 nm
e Analysis: Inject the sample solution and record the chromatogram.

o Data Processing: Identify and integrate the peak corresponding to 4-sec-butylaniline and
any impurity peaks. Calculate the purity based on the relative peak areas.[3][4]

Mandatory Visualizations
Experimental Workflow for HPLC Analysis
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Caption: A generalized experimental workflow for the purity analysis of 4-sec-butylaniline by
HPLC.

Signaling Pathway: TRPA1 Inhibition

4-sec-Butylaniline is a precursor for compounds that can act as antagonists to the Transient
Receptor Potential Ankryin 1 (TRPA1) ion channel, a key player in pain and inflammation
signaling pathways.
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Caption: Simplified signaling pathway of TRPAL activation and its inhibition by a 4-sec-
butylaniline derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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